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Compound of Interest

Compound Name: DISPERSE RED 65

Cat. No.: B076925 Get Quote

This guide provides a comprehensive comparison of DISPERSE RED 65 with other prominent

red disperse dyes, offering valuable insights for researchers, scientists, and professionals in

drug development and material science. The following sections detail the performance

characteristics, experimental protocols for fastness testing, and a visual representation of the

typical synthesis process for these dyes.

Performance Comparison of Red Disperse Dyes
The selection of a suitable dye is critical for achieving desired coloration and durability in

various applications, particularly in the textile industry for dyeing synthetic fibers like polyester.

The following table summarizes the key performance indicators of DISPERSE RED 65 against

other commonly used red disperse dyes: Disperse Red 73 and Disperse Red 167. The data

presented is based on standardized testing methods to ensure a reliable comparison.
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Note: Fastness ratings are based on a scale of 1 to 8 for light fastness (where 8 is the best)

and 1 to 5 for other fastness tests (where 5 is the best).

Experimental Protocols
The data presented in the comparison table is obtained through standardized experimental

procedures. Below are the detailed methodologies for the key fastness tests cited.

Light Fastness Testing (Based on ISO 105-B02 / AATCC
Test Method 16.3)
Principle: This test determines the resistance of the color of textiles to the action of an artificial

light source representative of natural daylight (Xenon arc lamp).

Apparatus:
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Xenon arc lamp apparatus

Blue wool standards

Grey scale for assessing color change

Procedure:

A specimen of the dyed textile is exposed to the light from a xenon arc lamp under specified

conditions of temperature and humidity.

Simultaneously, a set of blue wool standards with known light fastness ratings are exposed.

The exposure is continued until a specified amount of fading is observed on the test

specimen or the blue wool standards.

The light fastness of the specimen is assessed by comparing the change in its color with that

of the blue wool standards. The rating is given on a scale of 1 to 8.

Wash Fastness Testing (Based on ISO 105-C06)
Principle: This method is designed to determine the resistance of the color of textiles to

domestic or commercial laundering procedures.

Apparatus:

Launder-Ometer or similar apparatus for mechanical agitation at a controlled temperature

and time.

Stainless steel balls

Multifiber adjacent fabric

Grey scale for assessing color change and staining

Procedure:

A specimen of the dyed textile is stitched together with a multifiber adjacent fabric.
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The composite specimen is then subjected to washing in a standardized detergent solution

in a Launder-Ometer. Stainless steel balls are added to provide mechanical action.

The washing is carried out for a specified time and at a specific temperature (e.g., 60°C).

After washing, the specimen is rinsed and dried.

The change in color of the dyed specimen (fading) and the degree of staining on the different

fibers of the multifiber fabric are assessed using the grey scales.

Perspiration Fastness Testing (Based on ISO 105-E04)
Principle: This test evaluates the resistance of the color of textiles to the action of simulated

human perspiration.

Apparatus:

Perspirometer or a similar device to apply a standard pressure.

Oven maintained at 37 ± 2°C.

Acidic and alkaline perspiration solutions.

Multifiber adjacent fabric.

Grey scale for assessing color change and staining.

Procedure:

A composite specimen, consisting of the dyed textile and a multifiber adjacent fabric, is

prepared.

The specimen is immersed in a freshly prepared artificial perspiration solution (both acidic

and alkaline solutions are tested separately).

The wet specimen is then placed between two plates in a perspirometer and subjected to a

specified pressure.

The apparatus is placed in an oven at 37°C for 4 hours.
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After the incubation period, the specimen is removed and dried.

The change in color of the specimen and the staining of the adjacent fabric are evaluated

using the grey scales.

Azo Disperse Dye Synthesis Workflow
The majority of red disperse dyes, including DISPERSE RED 65, belong to the azo class of

dyes. Their synthesis typically follows a two-step process involving diazotization and coupling.

The following diagram illustrates this general workflow.

General Synthesis Workflow of Azo Disperse Dyes

Step 1: Diazotization

Step 2: Coupling
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Coupling Component
(e.g., Phenol, Naphthol, Amine)

Click to download full resolution via product page

Caption: A diagram illustrating the two-step synthesis process of azo disperse dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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